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Compound of Interest

Compound Name: (R)-L 888607

Cat. No.: B15552401

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

(R)-L 888607 has emerged as a potent and selective synthetic agonist for the Chemoattractant

Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also known as the D-

prostanoid receptor 2 (DP2). This orally active compound serves as a critical tool for

investigating the physiological and pathological roles of the CRTH2 receptor, a key player in

allergic inflammation and other immune responses. This technical guide provides a

comprehensive overview of (R)-L 888607, including its pharmacological data, detailed

experimental protocols for its characterization, and a depiction of its signaling mechanism.

Core Pharmacological Data
(R)-L 888607 exhibits high affinity and selective agonistic activity at the human CRTH2

receptor. Its pharmacological profile has been characterized through various in vitro assays,

with key quantitative data summarized below.

Table 1: Binding Affinity of (R)-L 888607 for Human
Prostanoid Receptors
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Receptor Binding Affinity (Ki, nM)

CRTH2 (DP2) 0.8 - 4[1][2][3]

DP1 211 - 2331[1][2]

TP 283[2][3]

EP2 8748[2]

EP3-III 1260[2]

EP4 4634[2]

FP 10018[2][3]

IP 14434[2][3]

Table 2: Functional Activity of (R)-L 888607
Assay Parameter Value (nM)

CRTH2 Agonist Activity EC50 0.4[1]

Eosinophil Chemotaxis EC50
100 (concentration for

stimulation)[1]

CRTH2 Signaling Pathway
Activation of the CRTH2 receptor by (R)-L 888607 initiates a signaling cascade characteristic

of Gαi/o protein-coupled receptors. This pathway plays a crucial role in mediating the pro-

inflammatory effects associated with CRTH2, such as the migration and activation of Th2

lymphocytes, eosinophils, and basophils.[4] The key events in this signaling pathway are

depicted below.
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Caption: CRTH2 signaling cascade initiated by (R)-L 888607.

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of (R)-L 888607's activity. The

following sections outline the key experimental protocols.

Radioligand Binding Assay
This assay determines the binding affinity (Ki) of (R)-L 888607 for the CRTH2 receptor.
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Start

Prepare cell membranes
expressing CRTH2

(e.g., from HEK293-hCRTH2 cells)

Incubate membranes with:
- Radiolabeled ligand (e.g., [³H]PGD₂)

- Varying concentrations of (R)-L 888607

Separate bound from free radioligand
(e.g., via vacuum filtration)

Quantify bound radioactivity
(e.g., using a scintillation counter)

Data Analysis:
- Determine IC₅₀

- Calculate Ki using the Cheng-Prusoff equation

End
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Caption: Workflow for a competitive radioligand binding assay.

Detailed Methodology:
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Membrane Preparation: Cell membranes from HEK293 cells stably expressing the human

CRTH2 receptor are prepared.

Incubation: The assay is performed in a buffer solution (e.g., 10 mM HEPES/KOH pH 7.4, 1

mM EDTA, 10 mM MnCl₂).[2] Membranes are incubated with a fixed concentration of a

radiolabeled CRTH2 ligand (e.g., 0.4 nM [³H]PGD₂) and varying concentrations of unlabeled

(R)-L 888607.[2] Non-specific binding is determined in the presence of a high concentration

of an unlabeled ligand.

Separation: The incubation mixture is rapidly filtered through glass fiber filters to separate the

membrane-bound radioligand from the free radioligand.

Quantification: The radioactivity retained on the filters is measured using liquid scintillation

counting.

Data Analysis: The concentration of (R)-L 888607 that inhibits 50% of the specific binding of

the radioligand (IC₅₀) is determined. The binding affinity (Ki) is then calculated using the

Cheng-Prusoff equation.

cAMP Functional Assay
This assay measures the ability of (R)-L 888607 to inhibit adenylyl cyclase activity, a hallmark

of Gαi-coupled receptor activation.

Detailed Methodology:

Cell Culture: HEK293 cells expressing the human CRTH2 receptor are cultured in

appropriate media.

Assay Preparation: Cells are harvested and resuspended in a balanced salt solution

containing a phosphodiesterase inhibitor (e.g., 100 µM RO 20-1724) to prevent cAMP

degradation.[2]

Stimulation: Cells are stimulated with forskolin (e.g., 5 µM) to elevate intracellular cAMP

levels.[2] Concurrently, cells are treated with varying concentrations of (R)-L 888607.
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Lysis and Detection: The reaction is stopped, and the cells are lysed. The intracellular cAMP

concentration is then measured using a suitable detection kit (e.g., HTRF-based or ELISA-

based).

Data Analysis: The concentration of (R)-L 888607 that produces 50% of the maximal

inhibition of forskolin-stimulated cAMP levels (EC₅₀) is determined.

Calcium Mobilization Assay
This assay quantifies the increase in intracellular calcium concentration following CRTH2

activation.
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(e.g., Th2 cells, eosinophils, or recombinant cell lines)

Load cells with a
calcium-sensitive fluorescent dye

(e.g., Fura-2 AM, Fluo-4 AM)

Stimulate cells with varying
concentrations of (R)-L 888607

Measure changes in fluorescence
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Data Analysis:
- Determine the dose-response curve
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Caption: Workflow for a calcium mobilization assay.

Detailed Methodology:
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Cell Preparation and Dye Loading: CRTH2-expressing cells are loaded with a cell-permeant

calcium-sensitive dye (e.g., Fluo-4 AM).

Stimulation: The dye-loaded cells are placed in a fluorescence plate reader, and baseline

fluorescence is recorded. (R)-L 888607 is then added at various concentrations.

Fluorescence Measurement: Changes in intracellular calcium are monitored in real-time by

measuring the fluorescence intensity.

Data Analysis: The increase in fluorescence is plotted against the concentration of (R)-L
888607 to generate a dose-response curve and determine the EC₅₀ value.

Eosinophil Chemotaxis Assay
This functional assay assesses the ability of (R)-L 888607 to induce the migration of

eosinophils, a key cell type in allergic inflammation.

Detailed Methodology:

Eosinophil Isolation: Eosinophils are isolated from human peripheral blood.

Chemotaxis Chamber Setup: A chemotaxis chamber (e.g., a Boyden chamber or a TAXIScan

device) is used. The lower chamber contains varying concentrations of (R)-L 888607, while

the upper chamber contains the isolated eosinophils. The two chambers are separated by a

filter with pores of a suitable size.

Incubation: The chamber is incubated to allow the eosinophils to migrate through the filter

towards the chemoattractant.

Quantification: The number of migrated cells in the lower chamber is quantified, for instance,

by cell counting under a microscope or by using a fluorescent dye.

Data Analysis: The chemotactic response is evaluated by comparing the number of migrated

cells in the presence of (R)-L 888607 to a negative control. An EC₅₀ value for chemotaxis

can be determined from a dose-response curve.

Conclusion
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(R)-L 888607 is a valuable pharmacological tool for elucidating the role of the CRTH2 receptor

in health and disease. Its high potency and selectivity make it an ideal probe for in vitro and in

vivo studies. The data and protocols presented in this guide provide a solid foundation for

researchers to effectively utilize (R)-L 888607 in their investigations into CRTH2-mediated

signaling and its implications for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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